Cas no 1805474-65-0 (2-Chloro-6-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805474-65-0
• MF: C₆H₂ClF₃N₂O₂
• MW: 226.540490627289
• CID: 4802780
• Update Time: 2025-05-25

2-Chloro-6-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2ClF3N2O2/c7-4-1-3(6(8,9)10)2-5(11-4)12(13)14/h1-2H
• InChI Key： INTLRYQVHNCZRN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine

2-Chloro-6-nitro-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine, identified by the CAS number 1805474-65-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring with three substituents: a chlorine atom at position 2, a nitro group at position 6, and a trifluoromethyl group at position 4. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and potential applications.

Recent studies have highlighted the importance of pyridine derivatives like 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine in drug discovery and development. The presence of electron-withdrawing groups such as nitro and trifluoromethyl groups significantly enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. For instance, researchers have explored the use of this compound in the synthesis of heterocyclic compounds, which are essential components of many pharmaceutical agents. The nitro group, in particular, has been shown to enhance the bioavailability and pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

In addition to its role in drug discovery, 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine has also found applications in materials science. The trifluoromethyl group introduces a high degree of fluorination into the molecule, which is known to improve thermal stability and chemical resistance. These properties make this compound an attractive candidate for use in the development of advanced materials such as high-performance polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties, opening up new possibilities for its use in aerospace and automotive industries.

The synthesis of 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine involves a series of carefully controlled reactions that require expertise in organic chemistry. The starting material is typically pyridine itself, which undergoes sequential substitution reactions to introduce the desired substituents. The introduction of the nitro group at position 6 is achieved through nitration reactions, while the trifluoromethyl group is introduced via electrophilic substitution using appropriate fluorinating agents. The chlorine atom at position 2 is introduced through halogenation reactions under specific conditions to ensure regioselectivity.

One of the most recent advancements in the study of this compound involves its use as a precursor for synthesizing advanced functional materials. Researchers have successfully utilized this compound to synthesize metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies. The unique electronic properties of 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine make it an ideal ligand for coordinating with metal ions, enabling the formation of MOFs with exceptional stability and functionality.

Furthermore, this compound has been explored as an active ingredient in agrochemicals due to its potential pesticidal properties. Studies have shown that certain pyridine derivatives exhibit excellent insecticidal activity against various agricultural pests. The presence of electron-withdrawing groups such as nitro and trifluoromethyl groups enhances the molecule's ability to disrupt pest metabolism, making it a promising candidate for developing eco-friendly pesticides that are effective yet non-toxic to humans and animals.

In conclusion, 2-Chloro-6-nitro-4-(trifluoromethyl)pyridine (CAS number 1805474-65-0) is a versatile organic compound with a wide range of applications across different fields. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and agrochemistry. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.